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Compound of Interest

Compound Name: 2-Amino-4-methoxyphenol

Cat. No.: B1270069 Get Quote

Synthesis of 2-Amino-4-methoxyphenol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of a common and efficient laboratory-scale synthesis

pathway for 2-Amino-4-methoxyphenol, starting from 4-methoxy-2-nitrophenol. The primary

transformation discussed is the selective reduction of the nitro group to an amine via catalytic

hydrogenation. This method is widely employed due to its high yield and relatively clean

reaction profile.

Reaction Pathway: Catalytic Hydrogenation
The synthesis of 2-Amino-4-methoxyphenol from 4-methoxy-2-nitrophenol is achieved

through the reduction of the nitro group (-NO₂) to an amino group (-NH₂). A prevalent and

effective method for this transformation is catalytic hydrogenation, utilizing a palladium on

carbon (Pd/C) catalyst in the presence of hydrogen gas.

The reaction proceeds by the adsorption of the nitro compound and hydrogen onto the surface

of the palladium catalyst. The catalyst facilitates the cleavage of the hydrogen-hydrogen bond

and the subsequent reduction of the nitro group. The reaction is typically carried out in an

alcohol-based solvent, such as ethanol, at ambient temperature and pressure.
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4-methoxy-2-nitrophenol 2-Amino-4-methoxyphenol

H₂, 5% Pd/C
Ethanol, 20-30°C

Reaction

Workup & Purification

Suspend 4-methoxy-2-nitrophenol
in Ethanol

Add 5% Pd/C Catalyst

Hydrogenate at 20-30°C

Filter to remove Catalyst

Reaction Complete

Evaporate Solvent

Recrystallize from
Isopropyl Alcohol

Isolate Pure Product
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pathway-from-4-methoxy-2-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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